Mechanism of visible-light photoisomerization of a rhenium(i) carbonyl–diimine complex

Chemical Communications Pub Date: 2010-09-28 DOI: 10.1039/C0CC02661A

Abstract

The mechanism of photoisomerization of a ReI carbonyldiimine complex under visible-light irradiation is deciphered by means of ab initio calculations. By highlighting the key role of triplet states as well as spin–orbit and vibronic couplings, we provide a clear picture of this complicated multi-step process.

Graphical abstract: Mechanism of visible-light photoisomerization of a rhenium(i) carbonyl–diimine complex
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